N-(2,3-dihydro-1H-inden-1-yl)-N-methyl-2-(2-oxopyridin-1-yl)acetamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-1-yl)-N-methyl-2-(2-oxopyridin-1-yl)acetamide
• InChI: InChI=1S/C17H18N2O2/c1-18(15-10-9-13-6-2-3-7-14(13)15)17(21)12-19-11-5-4-8-16(19)20/h2-8,11,15H,9-10,12H2,1H3
• InChI Key: DMIIPGZHYWFIIT-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCC2=CC=CC=C12)C(=O)CN3C=CC=CC3=O
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

N-(2,3-dihydro-1H-inden-1-yl)-N-methyl-2-(2-oxopyridin-1-yl)acetamide, also known as DPI-3290, is a chemical compound that has been the subject of scientific research due to its potential biochemical and physiological effects.

Scientific Research Applications

N-(2,3-dihydro-1H-inden-1-yl)-N-methyl-2-(2-oxopyridin-1-yl)acetamide has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been investigated for its ability to reduce inflammation and oxidative stress.

Mechanism of Action

N-(2,3-dihydro-1H-inden-1-yl)-N-methyl-2-(2-oxopyridin-1-yl)acetamide is believed to exert its effects by inhibiting the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters. It may also modulate the activity of certain receptors in the brain, including the N-methyl-D-aspartate (NMDA) receptor.
Biochemical and Physiological Effects:
Studies have suggested that N-(2,3-dihydro-1H-inden-1-yl)-N-methyl-2-(2-oxopyridin-1-yl)acetamide may have a range of biochemical and physiological effects, including reducing inflammation, oxidative stress, and cell death. It may also improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,3-dihydro-1H-inden-1-yl)-N-methyl-2-(2-oxopyridin-1-yl)acetamide in lab experiments is that it has been shown to be relatively stable and non-toxic. However, one limitation is that it may not be effective in all types of disease models, and further research is needed to determine its efficacy in humans.

Future Directions

There are several potential future directions for research on N-(2,3-dihydro-1H-inden-1-yl)-N-methyl-2-(2-oxopyridin-1-yl)acetamide. One possibility is to investigate its potential use in the treatment of other diseases, such as multiple sclerosis or Huntington's disease. Another direction is to explore the mechanisms underlying its effects on cognitive function and memory. Finally, further research is needed to determine the optimal dosage and administration of N-(2,3-dihydro-1H-inden-1-yl)-N-methyl-2-(2-oxopyridin-1-yl)acetamide for therapeutic use.
In conclusion, N-(2,3-dihydro-1H-inden-1-yl)-N-methyl-2-(2-oxopyridin-1-yl)acetamide is a chemical compound that has been the subject of scientific research for its potential use in the treatment of various diseases. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to determine the full potential of N-(2,3-dihydro-1H-inden-1-yl)-N-methyl-2-(2-oxopyridin-1-yl)acetamide as a therapeutic agent.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1H-inden-1-yl)-N-methyl-2-(2-oxopyridin-1-yl)acetamide involves the reaction between 2,3-dihydro-1H-indene and 2-chloro-1-(2-oxopyridin-1-yl)ethanone in the presence of sodium hydride and dimethylformamide. The resulting product is then treated with methylamine to yield N-(2,3-dihydro-1H-inden-1-yl)-N-methyl-2-(2-oxopyridin-1-yl)acetamide.